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Compound of Interest

3-Bromo-2-
Compound Name: o
(bromomethyl)benzonitrile

cat. No.: B1287307

CAS Number: 1233479-42-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-
(bromomethyl)benzonitrile, a key intermediate in synthetic organic chemistry. Due to its
bifunctional nature, this compound serves as a valuable building block in the synthesis of a
variety of complex molecules, particularly in the fields of medicinal chemistry and materials
science.

Chemical and Physical Properties

While specific experimental data for 3-Bromo-2-(bromomethyl)benzonitrile is not widely
available in public literature, the following table summarizes its fundamental properties.

Property Value Source
CAS Number 1233479-42-9 [11[2]
Molecular Formula CsHsBrz2N [1]
Molecular Weight 274.94 g/mol [1]

MDL Number MFCD18390220 [1]
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Synthesis and Reactivity

Detailed experimental protocols for the specific synthesis of 3-Bromo-2-
(bromomethyl)benzonitrile are not readily found in peer-reviewed literature. However, its
structure suggests that it is likely synthesized from a substituted toluene derivative through a
two-step process involving bromination of the aromatic ring followed by benzylic bromination.

The reactivity of this compound is characterized by the two bromine substituents. The bromine
atom on the aromatic ring can participate in various cross-coupling reactions, such as Suzuki or
Heck reactions, allowing for the formation of carbon-carbon bonds. The bromomethyl group
provides a reactive site for nucleophilic substitution, enabling the introduction of a wide range
of functional groups.[1]

A generalized workflow for the utilization of 3-Bromo-2-(bromomethyl)benzonitrile in the
synthesis of complex molecules is depicted below.

General Synthetic Workflow of 3-Bromo-2-(bromomethyl)benzonitrile
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Caption: Generalized synthetic routes utilizing 3-Bromo-2-(bromomethyl)benzonitrile.
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Applications in Research and Drug Development

3-Bromo-2-(bromomethyl)benzonitrile is primarily utilized as an intermediate in the synthesis
of pharmaceuticals and agrochemicals.[1] The benzonitrile moiety is a common feature in many
biologically active compounds. The dual reactivity of this molecule allows for the construction of
complex scaffolds that are often explored in drug discovery programs. Its utility extends to the
synthesis of dyes and pigments.[1]

While this compound is a valuable synthetic tool, specific examples of its incorporation into
named drug candidates or its direct involvement in modulating specific signaling pathways are
not extensively documented in publicly accessible databases.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Bromo-2-(bromomethyl)benzonitrile is not readily
available. However, based on the safety information for closely related isomers such as 3-
(bromomethyl)benzonitrile and 2-(bromomethyl)benzonitrile, it should be handled with extreme
care.

General Precautions:

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[3]

[4]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]
o Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][4]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.

¢ Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors.[3]
Wash thoroughly after handling.

First Aid Measures:
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In case of skin contact: Immediately wash with plenty of soap and water.[3]

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person into fresh air.[3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.
Seek immediate medical attention if any symptoms of exposure occur.

Disclaimer: This guide is intended for informational purposes only and should not be used as a
substitute for a comprehensive safety assessment. Always consult the most current Safety
Data Sheet (SDS) for any chemical before use and follow all institutional and regulatory safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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